Cas no 2228466-38-2 (1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid
• CAS No: 2228466-38-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6258805
• PubChem ID: 165613023
• Update Time: 2025-05-22

1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid
• 1-[3-(1H-pyrazol-1-yl)propyl]cyclopropane-1-carboxylic acid
• 2228466-38-2
• EN300-1729564

• Inchi： 1S/C10H14N2O2/c13-9(14)10(4-5-10)3-1-7-12-8-2-6-11-12/h2,6,8H,1,3-5,7H2,(H,13,14)
• InChI Key： IMRRMCSIOWQOKZ-UHFFFAOYSA-N
• SMILES： OC(C1(CCCN2C=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid

Exploring the Versatile Applications of 1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid (CAS No. 2228466-38-2) in Modern Chemistry

The compound 1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid (CAS No. 2228466-38-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane carboxylic acid derivative features a pyrazole moiety, which contributes to its diverse biological activities and makes it a valuable building block in drug discovery. The presence of both carboxylic acid and pyrazole functional groups in this compound allows for versatile chemical modifications, enabling researchers to develop novel derivatives with tailored properties.

Recent studies have highlighted the potential of 1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid as a key intermediate in the synthesis of small molecule therapeutics. Its structural features make it particularly interesting for targeting protein-protein interactions, a hot topic in current drug development. The cyclopropane ring provides conformational rigidity, while the pyrazole nitrogen atoms offer hydrogen bonding capabilities - both crucial factors in modern rational drug design approaches. Researchers are particularly excited about its potential applications in developing kinase inhibitors, as the pyrazole moiety is known to interact effectively with ATP-binding sites.

The synthesis and applications of CAS 2228466-38-2 have become a frequent search topic in scientific databases, reflecting growing interest in this compound. Many researchers are investigating its use in creating bioactive molecules with improved pharmacokinetic properties. The compound's balanced lipophilicity profile, achieved through the combination of polar (carboxylic acid) and non-polar (cyclopropane) components, makes it particularly valuable for addressing the common challenge of achieving optimal drug-like properties in medicinal chemistry.

In material science, 1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid has shown promise as a building block for functional polymers. The pyrazole ring can participate in coordination chemistry, allowing the creation of metal-organic frameworks (MOFs) with potential applications in molecular recognition and sensing technologies. This aligns with current trends in developing smart materials for environmental monitoring and biomedical applications, making it a compound of interest for interdisciplinary research teams.

The safety profile and synthetic accessibility of CAS 2228466-38-2 have contributed to its popularity in industrial applications. Many process chemists are exploring its use in scalable synthetic routes for value-added chemicals. The compound's stability under various conditions makes it particularly attractive for green chemistry applications, where researchers aim to develop more sustainable synthetic methodologies. This aspect has become increasingly important as the chemical industry focuses on environmentally friendly processes and atom economy.

Analytical characterization of 1-3-(1H-pyrazol-1-yl)propylcyclopropane-1-carboxylic acid has been thoroughly documented, with detailed spectroscopic data (including NMR, IR, and mass spectra) available in the literature. This comprehensive characterization facilitates its identification and quality control in research settings. The compound's well-defined physicochemical properties make it an excellent candidate for structure-activity relationship studies, particularly in the context of fragment-based drug discovery - a cutting-edge approach in pharmaceutical research.

Looking forward, the scientific community anticipates expanding applications for CAS 2228466-38-2 in emerging fields such as chemical biology and therapeutic probe development. Its modular structure allows for diverse modifications, making it a versatile tool for investigating biological systems. As research continues to uncover new potential uses for this compound, its role in advancing both fundamental science and applied technologies is expected to grow significantly in the coming years.